Cas no 1249339-31-8 (1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane)

• Product Name: 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane
• CAS No: 1249339-31-8
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 6296968
• PubChem ID: 62113705
• Update Time: 2025-06-13

1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane
• CS-0266104
• EN300-1134296
• 1249339-31-8
• AKOS011393628

• Inchi： 1S/C10H17BrO/c11-8-10(5-1-2-6-10)12-7-9-3-4-9/h9H,1-8H2
• InChI Key： BUUBIKPJOBRRHX-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OCC1CC1

Computed Properties

• Exact Mass: 232.04628g/mol
• Monoisotopic Mass: 232.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane

Comprehensive Overview of 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane (CAS No. 1249339-31-8)

1-(Bromomethyl)-1-(cyclopropylmethoxy)cyclopentane (CAS No. 1249339-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated cyclopentane derivative features a cyclopropylmethoxy group, which enhances its reactivity and potential applications in synthetic chemistry. Researchers are increasingly exploring its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection agents.

The compound's molecular structure, characterized by the bromomethyl moiety, makes it a versatile building block for nucleophilic substitution reactions. This reactivity aligns with current trends in green chemistry, where scientists seek efficient and sustainable synthetic pathways. Recent studies highlight its utility in constructing complex heterocycles, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder. The cyclopentane backbone further contributes to its stability, making it suitable for multi-step synthetic routes.

In pharmaceutical applications, 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane has shown promise in the synthesis of protease inhibitors and GPCR modulators – two hot topics in drug development forums. Its cyclopropyl group is particularly valuable for modulating lipophilicity and metabolic stability, addressing common challenges discussed in medicinal chemistry webinars. Patent analyses reveal growing interest from major biotech firms, with CAS No. 1249339-31-8 appearing in several recent applications for antiviral and anti-inflammatory compounds.

From an analytical perspective, advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound. These methods correspond to frequently searched laboratory techniques in Google Scholar queries. The bromine atom provides a distinct mass spectrometry signature, while the cyclopropylmethoxy protons generate characteristic splitting patterns in 1H-NMR spectra – information highly sought after by analytical chemists troubleshooting spectral interpretations.

Industrial-scale production considerations for 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane involve optimization of bromination conditions and etherification steps. Process chemists often search for solvent systems that minimize byproduct formation, with recent literature favoring dichloromethane alternatives due to environmental concerns. The compound's shelf stability under nitrogen atmosphere is another practical aspect frequently discussed in chemical engineering forums.

Emerging applications in material science have expanded the relevance of this compound beyond life sciences. Its potential as a monomer for specialty polymers is being investigated, particularly for coatings with enhanced adhesion properties – a subject trending in materials science conferences. The cyclopentane ring contributes to polymer rigidity while the bromomethyl group offers crosslinking possibilities, addressing search queries about "functionalized cyclic monomers."

Quality control protocols for CAS No. 1249339-31-8 typically specify ≥98% purity by HPLC, with particular attention to residual solvent levels. These specifications mirror current Good Manufacturing Practice (cGMP) requirements that dominate pharmaceutical industry searches. Analytical method development for this compound often appears in discussions about ICH Q2(R1) validation guidelines, reflecting regulatory compliance concerns.

The compound's safety profile has been documented in several chemical databases, with proper handling procedures emphasizing standard organic synthesis precautions. While not classified as hazardous under major regulatory frameworks, material safety data sheets (MSDS) for 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane recommend standard personal protective equipment – information commonly requested in laboratory safety searches.

Future research directions may explore enzymatic approaches to synthesize this compound's chiral variants, responding to growing interest in biocatalysis. The cyclopropylmethoxy group's stereochemical influence could enable access to optically active derivatives, a subject gaining traction in asymmetric synthesis literature. Computational chemistry studies predicting its conformational preferences are also anticipated, addressing frequent queries about molecular modeling of substituted cyclopentanes.

Supply chain analytics indicate steady demand for CAS No. 1249339-31-8 from contract research organizations, with procurement specialists often searching for reliable suppliers offering milligram to kilogram quantities. The compound's appearance in multiple drug discovery pipelines suggests sustained commercial interest, particularly from companies focusing on central nervous system (CNS) targets.

In educational contexts, 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane serves as an excellent case study for teaching retrosynthetic analysis. Its structure combines multiple functional group transformations that appear in graduate-level organic chemistry examinations and problem sets. The compound's synthetic challenges mirror real-world scenarios discussed in popular chemistry blogs and tutorial videos.

Environmental fate studies of similar brominated compounds suggest that 1249339-31-8 would likely undergo photodegradation in aqueous systems. This aligns with current research trends in environmental chemistry, where scientists frequently search for "persistence of functionalized alicyclic compounds." Such investigations are crucial for assessing the compound's ecological profile during development.

Cross-disciplinary applications continue to emerge, with recent patent filings suggesting utility in liquid crystal formulations. The cyclopentane core's conformational flexibility combined with the bromomethyl group's polarizability makes this compound interesting for display technology research – a field generating substantial academic and industrial search traffic.

Standardization of synthetic protocols for 1-(bromomethyl)-1-(cyclopropylmethoxy)cyclopentane remains an active area of investigation, with researchers comparing various cyclopropanation methods. These optimization studies frequently reference green chemistry metrics, responding to industry demands for more sustainable processes. The compound's appearance in continuous flow chemistry publications indicates modernization of production approaches.

In conclusion, CAS No. 1249339-31-8 represents a multifaceted chemical entity with expanding applications across scientific disciplines. Its unique combination of cyclopropylmethoxy and bromomethyl functionalities on a cyclopentane scaffold ensures continued relevance in cutting-edge research. As synthetic methodologies advance and application scope broadens, this compound will likely maintain its position as a valuable tool for chemists addressing contemporary challenges in molecular design.